2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid

• IUPAC Name: 2-[[3-[(4-bromophenyl)sulfonylamino]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C20H15BrN2O5S/c21-14-8-10-16(11-9-14)29(27,28)23-15-5-3-4-13(12-15)19(24)22-18-7-2-1-6-17(18)20(25)26/h1-12,23H,(H,22,24)(H,25,26)
• InChI Key: BLZJEJVSFMTFRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H15BrN2O5S
• Molecular Weight: 475.3 g/mol

Description

2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid, also known as BAY 11-7082, is a small molecule inhibitor that has been extensively studied for its anti-inflammatory and anti-cancer properties. It was first synthesized in 2000 by Bayer AG and has since been used in various scientific research applications.

Mechanism of Action

2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 works by inhibiting the phosphorylation of IκBα, a protein that regulates the activity of NF-κB. When IκBα is phosphorylated, it is degraded by proteasomes, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory and pro-cancer genes. By inhibiting the phosphorylation of IκBα, 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 prevents the activation of NF-κB and the expression of these genes.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-cancer effects, 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 has also been shown to have other biochemical and physiological effects. It has been found to inhibit the growth of bacteria and viruses, as well as the formation of blood clots. It can also induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 in lab experiments is its specificity for NF-κB inhibition. Unlike other inhibitors that can also target other signaling pathways, 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 specifically targets the phosphorylation of IκBα and the activation of NF-κB. However, one limitation is its potential toxicity, as it can also inhibit the activity of other proteins and enzymes.

Future Directions

There are several future directions for the study of 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082. One direction is the development of more specific and less toxic inhibitors of NF-κB. Another direction is the investigation of its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand its mechanism of action and its effects on other signaling pathways.

Scientific Research Applications

2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 has been widely used in scientific research for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. By inhibiting NF-κB, 2-[(3-{[(4-bromophenyl)sulfonyl]amino}benzoyl)amino]benzoic acid 11-7082 can reduce inflammation and suppress tumor growth.